Cas no 99590-26-8 (4-(1H-1,2,3-triazol-1-yl)methylaniline)

4-(1H-1,2,3-Triazol-1-yl)methylaniline is a versatile aromatic amine derivative featuring a triazole functional group, which enhances its reactivity and utility in synthetic chemistry. The compound's structure combines an aniline moiety with a 1,2,3-triazole linker, making it valuable for click chemistry applications, particularly in the synthesis of heterocyclic compounds and pharmaceutical intermediates. Its amine group allows for further functionalization, while the triazole ring contributes to stability and potential biological activity. This compound is particularly useful in medicinal chemistry for designing targeted molecules and in materials science for constructing advanced polymers. Its balanced reactivity and structural flexibility make it a preferred choice for researchers developing novel chemical entities.

4-(1H-1,2,3-triazol-1-yl)methylaniline structure

99590-26-8 structure

Product Name:4-(1H-1,2,3-triazol-1-yl)methylaniline

CAS No:99590-26-8

MF:C₉H₁₀N₄

MW:174.20250082016

MDL:MFCD09044743

CID:750161

PubChem ID:355576

Update Time:2025-06-08

4-(1H-1,2,3-triazol-1-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4-(1H-1,2,3-triazol-1-ylmethyl)-
- 4-(1H-1,2,3-triazol-1-ylmethyl)Benzenamine
- 4-(triazol-1-ylmethyl)aniline
- 4-(1H-1,2,3-triazol-1-yl)methylaniline
- AKOS000128483
- NSC609504
- 99590-26-8
- EN300-3007559
- CUSKJWJUMHRIHA-UHFFFAOYSA-N
- 4-[(1H-1,2,3-triazol-1-yl)methyl]aniline
- 4-(1,2,3-triazol-1-yl-methyl)-aniline
- NSC-609504
- FT-0711541
- SCHEMBL3153071
- DTXSID70326688
- Z364002512
- 4-((1H-1,2,3-Triazol-1-yl)methyl)aniline
- MDL： MFCD09044743
- Inchi： 1S/C9H10N4/c10-9-3-1-8(2-4-9)7-13-6-5-11-12-13/h1-6H,7,10H2
- InChI Key： CUSKJWJUMHRIHA-UHFFFAOYSA-N
- SMILES： N1(C=CN=N1)CC1C=CC(=CC=1)N

Computed Properties

Exact Mass: 174.091
Monoisotopic Mass: 174.091
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 56.7Å²

4-(1H-1,2,3-triazol-1-yl)methylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-3007559-0.05g	4-[(1H-1,2,3-triazol-1-yl)methyl]aniline	99590-26-8	95.0%	0.05g	$202.0	2025-03-19
Enamine	EN300-3007559-0.1g	4-[(1H-1,2,3-triazol-1-yl)methyl]aniline	99590-26-8	95.0%	0.1g	$301.0	2025-03-19
Enamine	EN300-3007559-0.25g	4-[(1H-1,2,3-triazol-1-yl)methyl]aniline	99590-26-8	95.0%	0.25g	$431.0	2025-03-19
Enamine	EN300-3007559-0.5g	4-[(1H-1,2,3-triazol-1-yl)methyl]aniline	99590-26-8	95.0%	0.5g	$679.0	2025-03-19
Enamine	EN300-3007559-1.0g	4-[(1H-1,2,3-triazol-1-yl)methyl]aniline	99590-26-8	95.0%	1.0g	$871.0	2025-03-19
Enamine	EN300-3007559-2.5g	4-[(1H-1,2,3-triazol-1-yl)methyl]aniline	99590-26-8	95.0%	2.5g	$1707.0	2025-03-19
Enamine	EN300-3007559-5.0g	4-[(1H-1,2,3-triazol-1-yl)methyl]aniline	99590-26-8	95.0%	5.0g	$2525.0	2025-03-19
Enamine	EN300-3007559-10.0g	4-[(1H-1,2,3-triazol-1-yl)methyl]aniline	99590-26-8	95.0%	10.0g	$3746.0	2025-03-19
Enamine	EN300-3007559-1g	4-[(1H-1,2,3-triazol-1-yl)methyl]aniline	99590-26-8	95%	1g	$871.0	2023-09-06
Enamine	EN300-3007559-5g	4-[(1H-1,2,3-triazol-1-yl)methyl]aniline	99590-26-8	95%	5g	$2525.0	2023-09-06